![molecular formula C8H6BrFO2 B3026522 2-Bromo-4-fluoro-5-methylbenzoic acid CAS No. 1003709-39-4](/img/structure/B3026522.png)
2-Bromo-4-fluoro-5-methylbenzoic acid
Overview
Description
2-Bromo-4-fluoro-5-methylbenzoic acid is a chemical compound with the CAS Number: 1003709-39-4 . It has a molecular weight of 233.04 . It is a solid substance stored at room temperature . It is used in various applications and research .
Molecular Structure Analysis
The IUPAC name for this compound is 2-bromo-4-fluoro-5-methylbenzoic acid . The InChI code is 1S/C8H6BrFO2/c1-4-2-5(8(11)12)6(9)3-7(4)10/h2-3H,1H3,(H,11,12) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
2-Bromo-4-fluoro-5-methylbenzoic acid is a solid substance stored at room temperature . It has a molecular weight of 233.04 . The density is 1.7±0.1 g/cm3 and the boiling point is 309.0±42.0 °C at 760 mmHg .Scientific Research Applications
Organic Synthesis and Catalysis
- Palladium-Catalyzed Coupling Reactions : 2-Bromo-4-fluoro-5-methylbenzoic acid participates in cross-coupling reactions with aryl boronic acids. These reactions, catalyzed by palladium complexes, yield biaryl compounds. Such intermediates are crucial in the synthesis of natural products and functional materials .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzylic compounds typically interact with various biochemical targets, including enzymes and receptors, influencing their function .
Mode of Action
The mode of action of 2-Bromo-4-fluoro-5-methylbenzoic acid involves several chemical reactions. These include free radical bromination, nucleophilic substitution, and oxidation . The compound can undergo reactions at the benzylic position, which can be resonance stabilized . This means that removing a benzylic hydrogen results in a smaller energy gain and thus requires less energy .
Biochemical Pathways
For instance, they can affect the pathways related to the function of the targets they interact with .
Pharmacokinetics
The pharmacokinetics of a compound is influenced by its chemical structure and properties, including its solubility, stability, and reactivity .
Result of Action
The compound’s interactions with its targets can lead to changes in the function of these targets, influencing cellular processes .
Action Environment
The action, efficacy, and stability of 2-Bromo-4-fluoro-5-methylbenzoic acid can be influenced by various environmental factors. These include the pH of the environment, the presence of other compounds, and the temperature . For instance, the rate of reaction can be affected by the difference in electronegativity .
properties
IUPAC Name |
2-bromo-4-fluoro-5-methylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4-2-5(8(11)12)6(9)3-7(4)10/h2-3H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVSGTNJGIMPLAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40662782 | |
Record name | 2-Bromo-4-fluoro-5-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1003709-39-4 | |
Record name | 2-Bromo-4-fluoro-5-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40662782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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